molecular formula C8H5NO3 B1168129 Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean CAS No. 124685-44-5

Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean

Cat. No. B1168129
CAS RN: 124685-44-5
InChI Key:
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Description

Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean, also known as Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean, is a useful research compound. Its molecular formula is C8H5NO3. The purity is usually 95%.
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properties

CAS RN

124685-44-5

Product Name

Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean

Molecular Formula

C8H5NO3

Molecular Weight

0

synonyms

Alkenes, ethylene-manuf.-byproduct dicyclopentadiene-conc., polymers with maleic anhydride, soybean oil and steam-cracked petroleum distillates

Origin of Product

United States

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